2-(4-Bromophenyl)-1-methylpyrrolidine
Cat. No. B2641704
M. Wt: 240.144
InChI Key: RIEICTJOEICJJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][cH:4][c:5]([CH:8]2[NH:9][CH2:10][CH2:11][CH2:12]2)[cH:6][cH:7]1.[CH2:16]=[O:17].[CH:13]([OH:14])=[O:15].[OH2:18]>>[Br:1][c:2]1[cH:3][cH:4][c:5]([CH:8]2[N:9]([CH3:13])[CH2:10][CH2:11][CH2:12]2)[cH:6][cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
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Brc1ccc(C2CCCN2)cc1
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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C=O
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=CO
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CN1CCCC1c1ccc(Br)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
